1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 1-(naphthalen-1-ylmethyl)pyrrole-2-carbaldehyde
• InChI: InChI=1S/C16H13NO/c18-12-15-8-4-10-17(15)11-14-7-3-6-13-5-1-2-9-16(13)14/h1-10,12H,11H2
• InChI Key: UOULQAPYIIWPRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=CC=C3C=O
• Molecular Formula: C16H13NO
• Molecular Weight: 235.28 g/mol

Description

1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde, also known as NMP, is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. NMP is a derivative of pyrrole, a heterocyclic organic compound that is widely used in the production of pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The exact mechanism of action of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde is not well understood, but it is believed to interact with biological molecules such as proteins and nucleic acids through non-covalent interactions such as hydrogen bonding and van der Waals forces. 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its biological activity.
Biochemical and Physiological Effects:
1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde has been shown to have a range of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and reduce inflammation. 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde has also been shown to exhibit neuroprotective properties, which may make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde is its ease of synthesis and purification, which makes it a readily available and cost-effective compound for laboratory experiments. However, one limitation of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde is its relatively low solubility in water, which may limit its use in certain biological assays.

Future Directions

There are numerous potential future directions for research on 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde, including the development of new synthetic methods for the production of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde derivatives with enhanced properties. 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde may also be investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Additionally, 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde may be used as a building block for the synthesis of novel materials with unique electronic and optical properties.

Synthesis Methods

The synthesis of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde involves the reaction of 1-naphthylmethylamine with 2-acetylpyrrole in the presence of a catalyst such as boron trifluoride etherate. The resulting product is a yellowish-brown powder that is soluble in organic solvents such as chloroform and dichloromethane.

Scientific Research Applications

1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most promising applications of 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde is in the field of organic electronics, where it has been shown to exhibit excellent charge transport properties. 1-(1-naphthylmethyl)-1H-pyrrole-2-carbaldehyde has also been investigated as a potential building block for the synthesis of novel materials with unique optical and electronic properties.